molecular formula C13H16O3 B8412759 4-(2,2-Dimethyl-[1,3]dioxolan-4-ylmethyl)-benzaldehyde

4-(2,2-Dimethyl-[1,3]dioxolan-4-ylmethyl)-benzaldehyde

Cat. No.: B8412759
M. Wt: 220.26 g/mol
InChI Key: QBMGCWUEMSUJMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2,2-Dimethyl-[1,3]dioxolan-4-ylmethyl)-benzaldehyde is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H16O3

Molecular Weight

220.26 g/mol

IUPAC Name

4-[(2,2-dimethyl-1,3-dioxolan-4-yl)methyl]benzaldehyde

InChI

InChI=1S/C13H16O3/c1-13(2)15-9-12(16-13)7-10-3-5-11(8-14)6-4-10/h3-6,8,12H,7,9H2,1-2H3

InChI Key

QBMGCWUEMSUJMO-UHFFFAOYSA-N

Canonical SMILES

CC1(OCC(O1)CC2=CC=C(C=C2)C=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

At −78° C. buthyllithium (3.98 mL, 6.37 mmol, 1.6 M solution in hexanes) is added to a solution of 4-(4-bromo-benzyl)-2,2-dimethyl-[1,3]dioxolane (1.57 g, 5.79 mmol) in THF (50 mL). The reaction mixture is stirred at −78° C. for 2 h before DMF is slowly added (2.12 g, 28.95 mmol). Stirring is continued for 30 min at −78° C., then at rt for 1 h. The mixture is diluted with diethyl ether (200 mL) and washed with sat. aq. NaHCO3 and water. The organic layer is dried over MgSO4 and evaporated to leave 4-(2,2-dimethyl-[1,3]dioxolan-4-ylmethyl)-benzaldehyde (1.29 g) as a pale brownish oil; LC-MS: tR=0.87 min; 1H NMR (CDCl3): δ 9.98 (s, 1H), 7.84-7.79 (m, 2H), 7.47-7.37 (m, 2H), 4.35 (p, J=6.4 Hz, 1H), 4.02 (dd, J=5.9, 8.2 Hz, 1H), 3.65 (dd, J=7.0, 8.2 Hz, 1H), 3.04 (dd, J=7.0, 14.1 Hz, 1H), 2.90 (dd, J=5.9, 13.5 Hz, 1H9, 1.44 8s, 3H), 1.36 (s, 3H).
[Compound]
Name
solution
Quantity
3.98 mL
Type
reactant
Reaction Step One
Quantity
1.57 g
Type
reactant
Reaction Step One
[Compound]
Name
hexanes
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Three

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